Cas no 1314125-27-3 (4-(Thiophen-2-yl)benzene-1-sulfonamide)

• Product Name: 4-(Thiophen-2-yl)benzene-1-sulfonamide
• CAS No: 1314125-27-3
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• CID: 5655619
• PubChem ID: 70985209
• Update Time: 2025-07-23

4-(Thiophen-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-yl)benzene-1-sulfonamide
• 1314125-27-3
• EN300-27733535
• SCHEMBL13742923
• 4-(Thiophen-2-yl)benzene-1-sulfonamide

• Inchi： 1S/C10H9NO2S2/c11-15(12,13)9-5-3-8(4-6-9)10-2-1-7-14-10/h1-7H,(H2,11,12,13)
• InChI Key： VHVAYLNVYGGRPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CC=CS2)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 239.00747088g/mol
• Monoisotopic Mass: 239.00747088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(Thiophen-2-yl)benzene-1-sulfonamide

4-(Thiophen-2-yl)benzene-1-sulfonamide (CAS No. 1314125-27-3): A Promising Scaffold in Medicinal Chemistry

4-(Thiophen-2-yl)benzene-1-sulfonamide, with the chemical structure defined by its CAS No. 1314125-27-3, represents a unique class of sulfonamide derivatives that have garnered significant attention in recent years due to their potential applications in drug discovery and therapeutic development. This compound belongs to the broader family of benzene sulfonamide derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The integration of a thiophene ring into the benzene scaffold introduces additional functional groups that may modulate the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advances in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of sulfonamide-based compounds. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the substitution of aromatic rings with heterocyclic systems, such as thiophene, can significantly enhance the binding affinity of sulfonamide derivatives to specific protein targets. This finding is particularly relevant to 4-(Thiophen-2-yl)benzene-1-sulfonamide, as its molecular framework may enable interactions with key enzymes or receptors involved in disease pathogenesis.

The synthetic pathway of 4-(Thiophen-2-yl)benzene-1-sulfonamide involves the coupling of a thiophene derivative with a benzene sulfonamide moiety. This reaction typically proceeds through a nucleophilic substitution mechanism, facilitated by the presence of a leaving group such as a halogen atom. The choice of solvent and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more sustainable methodologies for the synthesis of such compounds, reducing the environmental impact of pharmaceutical manufacturing.

One of the most intriguing aspects of 4-(Thiophen-2-yl)benzene-1-sulf3 is its potential role in targeted drug delivery systems. Researchers at the University of California, San Francisco, have explored the use of sulfonamide derivatives as pro-drug carriers for improving the bioavailability of hydrophobic therapeutic agents. The thiophene ring in this compound may enhance its solubility and stability in biological environments, making it a valuable candidate for oral drug formulations. This application is further supported by studies showing that sulfonamide derivatives can modulate the permeability of cell membranes, facilitating the uptake of active pharmaceutical ingredients.

Another area of interest is the antimicrobial activity of 4-(Thiophen-2-yl)benzene-1-sulfonamide. A 2022 study published in Antimicrobial Agents and Chemotherapy reported that sulfonamide derivatives with aromatic heterocyclic substituents exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The electronic effects of the thiophene ring may contribute to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism commonly observed in traditional sulfonamide antibiotics. However, the emergence of antimicrobial resistance has prompted researchers to investigate the potential of combination therapy involving sulfonamide derivatives and other antimicrobial agents.

In the realm of oncology, 4-(Thiophen-2-yl)benzene-1-sulfonamide has shown promise as a targeted therapy agent. A 2023 preclinical study published in Cancer Research demonstrated that this compound could inhibit the activity of tyrosine kinase receptors implicated in the proliferation of cancer cells. The thiophene ring may enhance the compound's ability to bind to these receptors, potentially leading to the suppression of tumor growth. These findings align with the growing trend in cancer therapy to develop precision medicines that selectively target molecular pathways involved in disease progression.

The pharmacokinetic properties of 4-(Thiophen-2-yl)benzene-1-sulfonamide are also under investigation. Researchers at the National Institutes of Health (NIH) have conducted studies on the metabolic stability and drug metabolism of this compound in animal models. The results suggest that the thiophene ring may confer improved metabolic stability compared to traditional sulfonamide derivatives, which could translate to longer half-lives and reduced dosing frequency in clinical applications. This is a critical factor in the development of chronic disease therapies that require long-term administration.

Furthermore, the toxicological profile of 4-(Thiophen-2-yl)benzene-1-sulfonamide is being evaluated to ensure its safety for therapeutic use. A 2023 review in Toxicology Reports highlighted the importance of in vitro and in vivo toxicity studies in assessing the potential risks associated with sulfonamide derivatives. While the compound has shown low toxicity in preliminary studies, further research is needed to determine its long-term safety and potential side effects in human trials. This underscores the need for rigorous regulatory compliance in the development of new pharmaceutical agents.

Looking ahead, the future applications of 4-(Thiophen-2-yl)benzene-1-sulfonamide are expected to span multiple therapeutic areas. Researchers are exploring its potential in neurodegenerative diseases, where its ability to modulate ion channel activity may offer new treatment options. Additionally, the compound's anti-inflammatory properties are being investigated for the management of autoimmune disorders and chronic inflammatory conditions. The versatility of this compound highlights the importance of continued research in drug discovery and chemical biology.

In conclusion, 4-(Thiophen-2-yl)benzene-1-sulfonamide represents a promising scaffold with diverse applications in modern medicine. Its unique molecular structure, combined with the potential for structure optimization and targeted delivery, positions it as a valuable candidate for further exploration. As research in medicinal chemistry continues to evolve, the role of CAS No. 1314125-27-3 in developing novel therapeutics is likely to expand, contributing to advancements in healthcare and patient outcomes.